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Compound of Interest

Compound Name: 2,5-Dibromo-3-butylthiophene

Cat. No.: B039698

This document provides crucial safety and logistical information for handling 2,5-Dibromo-3-
butylthiophene, targeting researchers, scientists, and professionals in drug development. The
following procedures are designed to ensure safe handling, storage, and disposal of this
compound.

Hazard Identification and Classification

2,5-Dibromo-3-butylthiophene is classified as a hazardous substance. The primary hazards
are summarized in the table below, based on data for closely related compounds such as 2,5-
dibromothiophene and 2,5-dibromo-3-hexylthiophene.

Hazard Class Hazard Statement Pictogram Signal Word

) o H315: Causes skin _
Skin Irritation S GHSO07 Warning
irritation.[1][2]

o H319: Causes serious ]
Eye Irritation o GHSO07 Warning
eye irritation.[1][2]

Specific target organ
o ] H335: May cause
toxicity — single _ o _
respiratory irritation.[1] GHSO07 Warning
[2]

exposure (Respiratory

system)
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2,5-

Dibromo-3-butylthiophene. The following table outlines the minimum required PPE.

Body Part Equipment

Standard

Tightly fitting safety goggles
Eyes/Face with side-shields or a face
shield.[1]

EN 166 (EU) or NIOSH (US)
approved.[1]

Chemical-resistant gloves

(inspect before use), fire/flame

EU Directive 89/686/EEC and

Skin ) ] ] the standard EN 374 for
resistant and impervious
) gloves.[3]
clothing.[1]
) ) NIOSH (US) or EN 14387 (EVU)
Full-face respirator if exposure ] )
) o ) approved respirator with
Respiratory limits are exceeded or if

irritation is experienced.[1]

appropriate filter (e.g., type
ABEK).[4]

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: Handle in a well-ventilated place, preferably within a chemical fume

hood.[1]

o Safe Handling Practices:

[¢]

o

o

[¢]

» Storage Conditions:

Do not eat, drink, or smoke when using this product.[5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[5]

Take off contaminated clothing and wash it before reuse.[1]
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Store locked up.[1][2]

First-Aid Measures:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] If you
feel unwell, get medical help.[1]

If on Skin: Wash with plenty of water.[1] If skin irritation occurs, get medical help.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

If Swallowed: Rinse mouth with water.[1]

Spill and Leak Procedures:

Evacuate the area and ensure adequate ventilation.

Contain the spill using inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Clean the affected area thoroughly.

Do not let the product enter drains.[2]
Disposal Plan:

e Dispose of the chemical and any contaminated materials at an approved waste disposal
plant.[2][5]

» Follow all applicable local, state, and federal regulations for hazardous waste disposal.[1]

Experimental Workflow for Handling 2,5-Dibromo-3-
butylthiophene
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The following diagram outlines the standard workflow for safely handling 2,5-Dibromo-3-
butylthiophene in a laboratory setting.

Preparation
- Review SDS

- Don PPE

Proceed with experiment

Handling
- Use in fume hood
- Avoid inhalation/contact

Retrieve forVStore unused chemicaNﬁer handling ispose of waste lDispose of spill cleanup material

Decontamination
- Clean work area
- Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for 2,5-Dibromo-3-butylthiophene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. aksci.com [aksci.com]

3. chemicalbook.com [chemicalbook.com]

4. 2,5-Dibromothiophene 95 3141-27-3 [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b039698?utm_src=pdf-body
https://www.benchchem.com/product/b039698?utm_src=pdf-body
https://www.benchchem.com/product/b039698?utm_src=pdf-body-img
https://www.benchchem.com/product/b039698?utm_src=pdf-body
https://www.benchchem.com/product/b039698?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-5-dibromothiophene-pd1806011014.html
https://aksci.com/sds/P310_SDS.pdf
https://www.chemicalbook.com/msds/2-5-dibromo-3-hexylthiophene.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/108472
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 5. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,5-
Dibromo-3-butylthiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039698#personal-protective-equipment-for-handling-
2-5-dibromo-3-butylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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